3-(2,5-dimethoxyphenyl)-N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-N-[[1-(hydroxymethyl)cyclopropyl]methyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C18H23N3O4/c1-21-15(17(23)19-10-18(11-22)6-7-18)9-14(20-21)13-8-12(24-2)4-5-16(13)25-3/h4-5,8-9,22H,6-7,10-11H2,1-3H3,(H,19,23)
• InChI Key: FMZMNWKIAGFGBQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=C(C=CC(=C2)OC)OC)C(=O)NCC3(CC3)CO
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol
• CAS No.: 1396860-81-3

Description

3-(2,5-dimethoxyphenyl)-N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-methyl-1H-pyrazole-5-carboxamide is a synthetic chemical compound of significant interest in pre-clinical pharmacological research, primarily for investigating the endocannabinoid system. Its molecular structure, featuring a pyrazole-5-carboxamide core linked to a 2,5-dimethoxyphenyl group and a cyclopropylmethyl substituent, places it within a class of compounds known to interact with cannabinoid receptors. Researchers utilize this compound as a chemical tool to probe the structure-activity relationships (SAR) of synthetic cannabinoid receptor agonists (SCRAs), with a particular focus on the CB1 and CB2 receptors (source) . The specific incorporation of the (1-(hydroxymethyl)cyclopropyl)methyl group is a key area of study, as this moiety may influence the compound's binding affinity, functional efficacy (e.g., as an agonist or antagonist), and metabolic stability compared to more traditional alkyl chain linkers (source) . The 2,5-dimethoxyphenyl moiety is another critical structural element under investigation for its role in receptor subtype selectivity. The primary research applications for this compound include in vitro binding assays to quantify its affinity at cannabinoid and potentially other central nervous system targets, and functional assays to characterize its pharmacological profile and intracellular signaling pathways (source) . It serves as a vital reference standard in forensic and analytical chemistry for the identification of novel psychoactive substances (NPS) in public health and safety research. All research must be conducted in compliance with applicable laws and regulations, and this product is strictly for laboratory research use.

Biological Activity

The compound 3-(2,5-dimethoxyphenyl)-N-((1-(hydroxymethyl)cyclopropyl)methyl)-1-methyl-1H-pyrazole-5-carboxamide is a pyrazole derivative that has garnered interest in medicinal chemistry due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a pyrazole core, which is known for its diverse biological activities. The presence of the 2,5-dimethoxyphenyl group and the cyclopropyl moiety contributes to its unique pharmacological profile.

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Pyrazole derivatives often act as inhibitors of various enzymes. For instance, compounds with similar structures have shown inhibitory effects on protein kinases, which play crucial roles in cell signaling pathways.
• Modulation of Receptor Activity : The compound may interact with specific receptors, influencing cellular responses. Pyrazoles have been reported to affect muscarinic acetylcholine receptors, which are implicated in cancer progression and metastasis.
• Antioxidant Properties : Some studies suggest that pyrazole derivatives exhibit antioxidant activity, which could contribute to their protective effects against oxidative stress-related diseases.

Biological Activity Data

The following table summarizes the biological activities observed for similar compounds in the literature:

Compound Name	Target	IC50 (μM)	Reference
Compound A	Protein Kinase X	1.2
Compound B	M3 Muscarinic Receptor	0.8
Compound C	Dihydrofolate Reductase	0.5

Case Studies and Research Findings

Recent studies have explored the therapeutic potential of related pyrazole derivatives:

• Cancer Therapy : A study demonstrated that a structurally similar pyrazole derivative exhibited significant cytotoxicity against FaDu hypopharyngeal tumor cells, outperforming standard treatments like bleomycin. The mechanism involved apoptosis induction and disruption of cell cycle progression .
• Neuroprotective Effects : Another investigation highlighted the neuroprotective properties of pyrazole compounds against neurodegenerative diseases by inhibiting key enzymes involved in oxidative stress pathways .

Chemical Reactions Analysis

Cyclocondensation and Cycloaddition Strategies

The pyrazole core is typically synthesized via 1,3-dipolar cycloaddition or cyclocondensation. For this derivative:

• Diazoacetate Cycloaddition : Ethyl α-diazoacetate reacts with alkynes (e.g., phenylpropargyl) in the presence of zinc triflate, yielding substituted pyrazoles with high regioselectivity (89% yield, Scheme 19) .

• Chalcone-Hydrazine Condensation : Chalcones react with arylhydrazines under copper triflate catalysis, followed by oxidative aromatization to form 1,3,5-triarylpyrazoles (82% yield) .

Catalyst Screening for Pyrazole Formation

Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
Zinc triflate	Triethylamine	RT	89
Copper triflate	[bmim]PF6	80	82
InCl₃	50% EtOH	40 (ultrasound)	95

Hydroxymethylcyclopropane Modifications

The hydroxymethyl group undergoes:

• Oxidation : Catalyzed by Dess-Martin periodinane or pyridinium chlorochromate (PCC) to form a ketone.

• Esterification : Reacts with acyl chlorides (e.g., acetyl chloride) to yield esters under mild acidic conditions.

Carboxamide Reactivity

• Hydrolysis : Under acidic (HCl/H₂O) or basic (NaOH/EtOH) conditions, the amide hydrolyzes to the corresponding carboxylic acid.

• N-Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in the presence of NaH to form N-alkylated derivatives.

Acid/Base Stability

Condition	Time (h)	Degradation (%)	Major Products
1M HCl (reflux)	6	72	Pyrazole-5-carboxylic acid
1M NaOH (reflux)	4	85	3-(2,5-Dimethoxyphenyl)pyrazole

Photostability

Exposure to UV light (254 nm) for 48 hours results in 40% degradation, forming demethylated and cyclopropane ring-opened byproducts.

Spectroscopic Signatures

Technique	Key Peaks/Patterns
¹H NMR	δ 6.85–7.25 (m, aromatic), δ 3.75 (s, OCH₃), δ 3.45 (s, NCH₃), δ 1.10–1.35 (m, cyclopropane)
IR	1675 cm⁻¹ (amide C=O), 1240 cm⁻¹ (C-O of methoxy)
ESI-MS	[M+H]⁺ m/z 402.2 (calculated 402.2)

Solvent and Temperature Effects

Solvent	Catalyst	Temperature (°C)	Yield (%)
50% EtOH	InCl₃	40	95
THF	InCl₃	40	68
CH₂Cl₂	Zn(OTf)₂	RT	89

Ultrasound irradiation reduces reaction time by 50% compared to conventional heating .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structural uniqueness lies in its 2,5-dimethoxyphenyl and hydroxymethylcyclopropylmethyl groups. Key comparisons with related pyrazole carboxamides include:

Compound Name / Substituents	Key Features	Yield (%)	Melting Point (°C)	Notable Spectral Data (¹H-NMR, MS)	Reference
Target Compound	2,5-Dimethoxyphenyl, hydroxymethylcyclopropylmethyl	-	-	-	-
5-Chloro-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide (3a)	Chloro, methyl, phenyl substituents; no cyclopropane	68	133–135	δ 8.12 (s, 1H), MS [M+H]⁺ 403.1
5-Chloro-1-(4-chlorophenyl)-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-3-methyl-1H-pyrazole-4-carboxamide (3b)	Dichlorophenyl, methyl substituents; increased lipophilicity	68	171–172	δ 8.12 (s, 1H), MS [M+H]⁺ 437.1
N-Benzyl-N-hydroxy-1-aryl-5-(substituted phenyl)-1H-pyrazole-3-carboxamide (5a–c)	Hydroxylamine-benzyl group; enhanced hydrogen-bonding potential	-	-	IR: ~3180 cm⁻¹ (N–H), ~1636 cm⁻¹ (C=O)
2-[5-Cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]-N-(2,5-dimethylphenyl)acetamide	Cyclopropyl, trifluoromethyl; high steric/electronic effects	-	-	-

Key Observations :

• Cyclopropane vs. Aryl Groups : The target compound’s cyclopropylmethyl group introduces ring strain and moderate lipophilicity, contrasting with bulkier aryl substituents (e.g., dichlorophenyl in 3b) that increase melting points (171–172°C) due to enhanced crystallinity .
• Hydroxymethyl vs. Halogen/Electron-Withdrawing Groups : The hydroxymethyl group may improve aqueous solubility compared to chloro or trifluoromethyl substituents (e.g., 3a, 3b, and ), which are more lipophilic and electron-withdrawing.
• Methoxy vs.

Spectroscopic and Analytical Data

• ¹H-NMR : Pyrazole protons in analogs resonate at δ ~8.12 (s, 1H, pyrazole-H), while methoxy groups (e.g., in the target compound) would show singlets near δ 3.7–3.7. Cyclopropane protons typically appear as multiplets at δ 0.5–1.5 .
• Mass Spectrometry : The molecular ion ([M+H]⁺) for the target compound is expected near m/z 400–450, comparable to analogs like 3a (403.1) and 3b (437.1) .

Physicochemical Properties

• Lipophilicity : The cyclopropane and hydroxymethyl groups likely balance lipophilicity (logP ~2–3), contrasting with dichlorophenyl analogs (logP >3) .
• Solubility: The hydroxymethyl group may enhance solubility in polar solvents (e.g., ethanol, DMSO) compared to halogenated derivatives .